1-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-1H-1,2,4-triazole

• IUPAC Name: 1-[2-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]ethyl]-1,2,4-triazole
• InChI: InChI=1S/C14H17N3O2/c1-3-4-12-5-6-13(14(9-12)18-2)19-8-7-17-11-15-10-16-17/h3-6,9-11H,7-8H2,1-2H3/b4-3+
• InChI Key: XOYVAMKGLQEHKA-ONEGZZNKSA-N
• Canonical SMILES: CC=CC1=CC(=C(C=C1)OCCN2C=NC=N2)OC
• Isomeric SMILES: C/C=C/C1=CC(=C(C=C1)OCCN2C=NC=N2)OC
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

1-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-1H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MPT or MPTP and is a triazole-based chemical compound.

Mechanism of Action

The mechanism of action of MPT is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. In particular, MPT has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and toxins in the body.
Biochemical and Physiological Effects:
MPT has been shown to have a range of biochemical and physiological effects, depending on the specific application. In medicinal chemistry, MPT has been shown to have antibacterial and antifungal activity, as well as potential anticancer and anti-Alzheimer's disease activity.
In agriculture, MPT has been shown to improve plant growth and yield, potentially by increasing the uptake of nutrients and water by the plant. Additionally, MPT has been studied for its potential use in the development of new materials, including polymers and coatings.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MPT in lab experiments is its versatility. It has been shown to have potential applications in a range of fields, including medicinal chemistry, agriculture, and material science. Additionally, MPT is relatively easy to synthesize and can be produced in large quantities.
However, there are also limitations to using MPT in lab experiments. One limitation is its potential toxicity, particularly if used in high concentrations. Additionally, the mechanism of action of MPT is not fully understood, which can make it difficult to predict its effects in various applications.

Future Directions

There are many potential future directions for research on MPT. In medicinal chemistry, further studies could focus on its potential use in the treatment of cancer and Alzheimer's disease. Additionally, more research is needed to fully understand the mechanism of action of MPT and its potential toxicity.
In agriculture, future research could focus on optimizing the use of MPT as a plant growth regulator and improving crop yields. Finally, in material science, MPT could be studied further for its potential use in the development of new materials, including polymers and coatings.
Conclusion:
In conclusion, 1-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-1H-1,2,4-triazole is a versatile chemical compound that has potential applications in various fields. Its synthesis method is relatively simple, and it has been extensively studied for its potential use in medicinal chemistry, agriculture, and material science. However, further research is needed to fully understand its mechanism of action and potential toxicity, and to optimize its use in various applications.

Synthesis Methods

The synthesis of MPT involves a series of steps that include the reaction of 2-methoxy-4-(1-propen-1-yl)phenol with ethylene oxide to form 2-(2-methoxy-4-(1-propen-1-yl)phenoxy)ethanol. This intermediate is then reacted with triazole to form the final product, 1-{2-[2-methoxy-4-(1-propen-1-yl)phenoxy]ethyl}-1H-1,2,4-triazole.

Scientific Research Applications

MPT has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, MPT has been shown to have potential as an antifungal and antibacterial agent. It has also been studied for its potential use in the treatment of cancer and Alzheimer's disease.
In agriculture, MPT has been shown to have potential as a plant growth regulator, improving plant growth and yield. Additionally, MPT has been studied for its potential use in the development of new materials, including polymers and coatings.